Cas no 823233-07-4 (L-Tryptophan, L-isoleucyl-L-valyl-L-threonyl-L-asparaginyl-)

• Product name: L-Tryptophan, L-isoleucyl-L-valyl-L-threonyl-L-asparaginyl-
• CAS No: 823233-07-4
• MF: C₃₀H₄₅N₇O₈
• MW: 631.7204
• CID: 694021
• PubChem ID: 71419128

L-Tryptophan, L-isoleucyl-L-valyl-L-threonyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, L-isoleucyl-L-valyl-L-threonyl-L-asparaginyl-
• (2S)-2-[[(2S)-4-amino-2-[[(2S,3R)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxybutanoyl]amino]-4-oxobutanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• DTXSID50838395
• L-Isoleucyl-L-valyl-L-threonyl-L-asparaginyl-L-tryptophan
• 823233-07-4

• Inchi： InChI=1S/C30H45N7O8/c1-6-15(4)23(32)27(41)36-24(14(2)3)28(42)37-25(16(5)38)29(43)34-20(12-22(31)39)26(40)35-21(30(44)45)11-17-13-33-19-10-8-7-9-18(17)19/h7-10,13-16,20-21,23-25,33,38H,6,11-12,32H2,1-5H3,(H2,31,39)(H,34,43)(H,35,40)(H,36,41)(H,37,42)(H,44,45)/t15-,16+,20-,21-,23-,24-,25-/m0/s1
• InChI Key： NTRCTAKWCZUNBG-IYHIGGSWSA-N
• SMILES： CCC(C)C(C(=O)NC(C(C)C)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)N

Computed Properties

• Exact Mass: 631.33296142g/mol
• Monoisotopic Mass: 631.33296142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 17
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų
• XLogP3: -2.8